Cas no 13057-37-9 (Thiourea,N,N''-1,2-ethanediylbis[N'-(1,1-dimethylethyl)- (9CI))

• Product Name: Thiourea,N,N''-1,2-ethanediylbis[N'-(1,1-dimethylethyl)- (9CI)
• CAS No: 13057-37-9
• MF: C₁₂H₂₆N₄S₂
• MW: 290.491639614105
• CID: 181590
• PubChem ID: 3976624
• Update Time: 2025-04-19

Thiourea,N,N''-1,2-ethanediylbis[N'-(1,1-dimethylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-[2-(tert-butylcarbamothioylamino)ethyl]thiourea
• 1,1'-ethylen-bis(3-tert-butylthioharnstoff)
• AC1N17CD
• N',N'''-Di-tert-butyl-N,N''-aethandiyl-bis-thioharnstoff
• N',N'''-di-tert-butyl-N,N''-ethanediyl-bis-thiourea
• NSC524524
• DTXSID90398342
• NSC-524524
• 13057-37-9
• Thiourea,N,N''-1,2-ethanediylbis[N'-(1,1-dimethylethyl)- (9CI)

• Inchi： 1S/C12H26N4S2/c1-11(2,3)15-9(17)13-7-8-14-10(18)16-12(4,5)6/h7-8H2,1-6H3,(H2,13,15,17)(H2,14,16,18)
• InChI Key： GDHRFOZLQBOUDV-UHFFFAOYSA-N
• SMILES： S=C(NCCNC(NC(C)(C)C)=S)NC(C)(C)C

Computed Properties

• Exact Mass: 290.16018
• Monoisotopic Mass: 290.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 374.3°Cat760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.549
• PSA: 48.12
• LogP: 3.07520